Cas no 18189-09-8 (Benzoic acid,2-amino-5-chloro-, heptyl ester)
18189-09-8 structure
Product Name:Benzoic acid,2-amino-5-chloro-, heptyl ester
CAS No:18189-09-8
MF:C14H20ClNO2
MW:269.76710319519
CID:160190
PubChem ID:140348
Update Time:2025-04-19
Benzoic acid,2-amino-5-chloro-, heptyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,2-amino-5-chloro-, heptyl ester
- Anthranilic acid, 5-chloro-, heptyl ester
- heptyl 2-amino-5-chlorobenzoate
- AKOS012754702
- DTXSID10171215
- 18189-09-8
-
- Inchi: 1S/C14H20ClNO2/c1-2-3-4-5-6-9-18-14(17)12-10-11(15)7-8-13(12)16/h7-8,10H,2-6,9,16H2,1H3
- InChI Key: JBBXMSNYFQZXJW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)C(=O)OCCCCCCC)N
Computed Properties
- Exact Mass: 269.1184
- Monoisotopic Mass: 269.1182566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.32
Benzoic acid,2-amino-5-chloro-, heptyl ester Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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